2-((4R,6S)-6-((E)-2-(4-(4-Fluorophenyl)-2-(2-hydroxy-N,2-dimethylpropylsulfonamido)-6-isopropylpyrim
2-((4R,6S)-6-((E)-2-(4-(4-Fluorophenyl)-2-(2-hydroxy-N,2-dimethylpropylsulfonamido)-6-isopropylpyrim
Brand Name:
Vulcanchem
CAS No.:
1714147-51-9
VCID:
VC0052817
InChI:
InChI=1S/C32H46FN3O7S/c1-20(2)27-25(16-15-23-17-24(42-32(8,9)41-23)18-26(37)43-30(3,4)5)28(21-11-13-22(33)14-12-21)35-29(34-27)36(10)44(39,40)19-31(6,7)38/h11-16,20,23-24,38H,17-19H2,1-10H3/b16-15+/t23-,24-/m1/s1
SMILES:
CC(C)C1=NC(=NC(=C1C=CC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)N(C)S(=O)(=O)CC(C)(C)O
Molecular Formula:
C32H46FN3O7S
Molecular Weight:
635.792
2-((4R,6S)-6-((E)-2-(4-(4-Fluorophenyl)-2-(2-hydroxy-N,2-dimethylpropylsulfonamido)-6-isopropylpyrim
CAS No.: 1714147-51-9
Reference Standards
VCID: VC0052817
Molecular Formula: C32H46FN3O7S
Molecular Weight: 635.792
| CAS No. | 1714147-51-9 |
|---|---|
| Product Name | 2-((4R,6S)-6-((E)-2-(4-(4-Fluorophenyl)-2-(2-hydroxy-N,2-dimethylpropylsulfonamido)-6-isopropylpyrim |
| Molecular Formula | C32H46FN3O7S |
| Molecular Weight | 635.792 |
| IUPAC Name | tert-butyl 2-[(4R,6S)-6-[(E)-2-[4-(4-fluorophenyl)-2-[(2-hydroxy-2-methylpropyl)sulfonyl-methylamino]-6-propan-2-ylpyrimidin-5-yl]ethenyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate |
| Standard InChI | InChI=1S/C32H46FN3O7S/c1-20(2)27-25(16-15-23-17-24(42-32(8,9)41-23)18-26(37)43-30(3,4)5)28(21-11-13-22(33)14-12-21)35-29(34-27)36(10)44(39,40)19-31(6,7)38/h11-16,20,23-24,38H,17-19H2,1-10H3/b16-15+/t23-,24-/m1/s1 |
| Standard InChIKey | JJJKCHVISGZLMJ-KDBREVJYSA-N |
| SMILES | CC(C)C1=NC(=NC(=C1C=CC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)N(C)S(=O)(=O)CC(C)(C)O |
| Last Modified | Aug 20 2021 |
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